Cas no 1261929-38-7 (3-(3-Formylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(3-Formylphenyl)-5-nitrobenzoic acid
• CAS No: 1261929-38-7
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• MDL: MFCD18319229
• CID: 2764141
• PubChem ID: 53225160
• Update Time: 2025-05-25

3-(3-Formylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261929-38-7
• MFCD18319229
• 3'-Formyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Formylphenyl)-5-nitrobenzoic acid, 95%
• 3-(3-FORMYLPHENYL)-5-NITROBENZOIC ACID
• DTXSID50688892
• SCHEMBL15330304
• 3-(3-Formylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18319229
• Inchi： 1S/C14H9NO5/c16-8-9-2-1-3-10(4-9)11-5-12(14(17)18)7-13(6-11)15(19)20/h1-8H,(H,17,18)
• InChI Key： XAEFTYHXXQYHOD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=C(C=O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.048
• Monoisotopic Mass: 271.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 2.4

Additional information on 3-(3-Formylphenyl)-5-nitrobenzoic acid

3-(3-Formylphenyl)-5-nitrobenzoic Acid: A Comprehensive Overview

3-(3-Formylphenyl)-5-nitrobenzoic acid, also known by its CAS registry number CAS No. 1261929-38-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a formyl group attached to a phenyl ring and a nitro group on the benzoic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-(3-Formylphenyl)-5-nitrobenzoic acid involves a series of carefully designed organic reactions. Typically, the synthesis begins with the preparation of the formylated phenol derivative, followed by nitration to introduce the nitro group at the desired position. The final step involves oxidation to convert the phenol into a carboxylic acid group, yielding the target compound. This multi-step synthesis highlights the importance of precise reaction conditions and reagent selection to achieve high yields and purity.

Recent studies have explored the potential of 3-(3-Formylphenyl)-5-nitrobenzoic acid in drug discovery. The compound has shown promising activity in vitro against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, research published in 2023 demonstrated that this compound exhibits selective inhibition of certain kinases, making it a potential lead for developing novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has drawn attention from researchers in the field of oncology.

In addition to its pharmacological applications, 3-(3-Formylphenyl)-5-nitrobenzoic acid has also been investigated for its role in materials science. The compound's aromatic structure and functional groups make it a candidate for use in organic electronics. Recent experiments have shown that thin films of this compound exhibit semiconducting properties, which could be harnessed in flexible electronic devices such as sensors and displays. These findings underscore its versatility across multiple scientific disciplines.

The environmental impact of CAS No. 1261929-38-7 is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound undergoes slow degradation in aqueous environments, raising concerns about its persistence in ecosystems. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-(3-Formylphenyl)-5-nitrobenzoic acid, or CAS No. 1261929-38-7, is a multifaceted compound with applications spanning drug discovery, materials science, and environmental studies. Its unique chemical structure and functional groups continue to inspire innovative research directions, making it a subject of interest for scientists across various fields.